2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone) 2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone) Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.
2, 6-Dimethyl-4-heptanone, also known as isobutyl N-propyl ketone or dibk, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 2, 6-Dimethyl-4-heptanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 2, 6-Dimethyl-4-heptanone has been primarily detected in urine. Within the cell, 2, 6-dimethyl-4-heptanone is primarily located in the membrane (predicted from logP). 2, 6-Dimethyl-4-heptanone has a banana, fruity, and green taste. 2, 6-Dimethyl-4-heptanone is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 108-83-8
VCID: VC0141440
InChI: InChI=1S/C9H18O/c1-7(2)5-9(10)6-8(3)4/h7-8H,5-6H2,1-4H3
SMILES: CC(C)CC(=O)CC(C)C
Molecular Formula: C9H18O
(CH3CH(CH3)CH2)2CO
C9H18O
Molecular Weight: 142.24 g/mol

2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone)

CAS No.: 108-83-8

Reference Standards

VCID: VC0141440

Molecular Formula: C9H18O
(CH3CH(CH3)CH2)2CO
C9H18O

Molecular Weight: 142.24 g/mol

2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone) - 108-83-8

CAS No. 108-83-8
Product Name 2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone)
Molecular Formula C9H18O
(CH3CH(CH3)CH2)2CO
C9H18O
Molecular Weight 142.24 g/mol
IUPAC Name 2,6-dimethylheptan-4-one
Standard InChI InChI=1S/C9H18O/c1-7(2)5-9(10)6-8(3)4/h7-8H,5-6H2,1-4H3
Standard InChIKey PTTPXKJBFFKCEK-UHFFFAOYSA-N
SMILES CC(C)CC(=O)CC(C)C
Canonical SMILES CC(C)CC(=O)CC(C)C
Boiling Point 331 °F at 760 mm Hg (NTP, 1992)
169.4 °C
155°C
168 °C
334°F
Colorform WATER CLEAR LIQUID
Colorless oil
Colorless liquid
Density 0.806 at 68 °F (USCG, 1999)
0.8062 at 20 °C/4 °C
Relative density (water = 1): 0.805
0.808
0.81
Flash Point 140 °F (NTP, 1992)
120 °F (49 °C) (Closed cup)
49 °C c.c.
140°F
120°F
Melting Point -51.5 °F (NTP, 1992)
-41.5 °C
-41.5°C
-42 °C
-51.5°F
-43°F
Physical Description Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.
Liquid
Solid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
colourless, oily liquid with a fruity and sweet or menthol-like odour
Colorless liquid with a mild, sweet odor.
Description Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.
2, 6-Dimethyl-4-heptanone, also known as isobutyl N-propyl ketone or dibk, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 2, 6-Dimethyl-4-heptanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 2, 6-Dimethyl-4-heptanone has been primarily detected in urine. Within the cell, 2, 6-dimethyl-4-heptanone is primarily located in the membrane (predicted from logP). 2, 6-Dimethyl-4-heptanone has a banana, fruity, and green taste. 2, 6-Dimethyl-4-heptanone is a potentially toxic compound.
Solubility Slightly soluble (NTP, 1992)
0.02 M
2.64 mg/mL at 24 °C
Miscible with ethanol, ether; soluble in carbon tetrachloride
SOL IN CHLOROFORM
Miscible with benzene
Miscibile with most organic liquids
0.05 wt% in water at 20 °C
In water, 2.64X10+3 mg/L at 24 °C
Solubility in water: none
insoluble in water; soluble in alcohol and oils
0.05%
Synonyms DIBK; Diisobutyl Ketone; Isobutyl Ketone; Isovalerone; NSC 15136; NSC 406913; s-Diisopropylacetone;
Vapor Density 4.9 (air= 1)
Relative vapor density (air = 1): 4.9
Vapor Pressure 2.4 mm Hg (NTP, 1992)
1.65 mmHg
1.65 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 0.23
2 mmHg
PubChem Compound 7958
Last Modified Nov 11 2021
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